N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-methoxyphenyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C16H17ClN2O4S/c1-9-5-6-24-14(9)12(20)8-18-15(21)16(22)19-11-7-10(17)3-4-13(11)23-2/h3-7,12,20H,8H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: MJWGBOLNBZZVDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)OC)O
• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol

Description

N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C16H17ClN2O4S and its molecular weight is 368.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide and related compounds. Mamedov et al. (2016) developed a one-pot synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which may include the compound (Mamedov et al., 2016). Tapia et al. (2010) synthesized new copolymers of thiophenes containing azobenzene moieties in the side chain, which are related to the 3-methylthiophen component of the compound (Tapia et al., 2010).

Applications in Drug Synthesis

The compound and its analogs have potential applications in the synthesis of various drugs. For example, Jansson et al. (2006) described the synthesis of laquinimod, a drug in clinical trials for multiple sclerosis, which involves similar compounds (Jansson et al., 2006). Another study by Horton and Sakata (1975) involved reactions of ethyl dithio derivatives that could be relevant to the synthesis of similar compounds (Horton & Sakata, 1975).

Potential in Neuroscience Research

Some studies have investigated compounds structurally similar to N1-(5-chloro-2-methoxyphenyl)-N2-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)oxalamide in neuroscience. For instance, Forster et al. (1995) examined WAY-100635, a compound with a 2-methoxyphenyl component, as a 5-HT1A receptor antagonist in neuroscience research (Forster et al., 1995).

Environmental Applications

In environmental science, the compound's structure relates to studies on the oxidation of similar molecules. Pignatello and Sun (1995) researched the complete oxidation of metolachlor, a compound containing a 2-methoxyphenyl group, in water, indicating potential environmental applications (Pignatello & Sun, 1995).